Cas no 848252-38-0 (2-chloro-4-methylthiophen-3-amine hydrochloride)

• Product Name: 2-chloro-4-methylthiophen-3-amine hydrochloride
• CAS No: 848252-38-0
• MF: C₅H₇Cl₂NS
• MW: 184.086777925491
• MDL: MFCD20486479
• CID: 2118080
• PubChem ID: 44248866
• Update Time: 2025-10-29

2-chloro-4-methylthiophen-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-3-Thiophenamine hydrochloride
• 3-amino-2-chloro-4-methylthiophene hydrochloride
• 2-chloro-4-methylthiophen-3-amine hydrochloride
• HZKWXXHVCMFEQO-UHFFFAOYSA-N
• YIB25238
• EN300-300464
• 2-chloro-4-methylthiophen-3-amine;hydrochloride
• 977-390-2
• SCHEMBL3033866
• 848252-38-0
• 2-chloro-3-amino-4-methylthiophene hydrochloride
• DB-000844
• 2-chloro-4-methylthiophen-3-aminehydrochloride
• CS-0255895

• MDL： MFCD20486479
• Inchi： 1S/C5H6ClNS.ClH/c1-3-2-8-5(6)4(3)7;/h2H,7H2,1H3;1H
• InChI Key： HZKWXXHVCMFEQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=CS1)N.Cl

Computed Properties

• Exact Mass: 182.9676258Da
• Monoisotopic Mass: 182.9676258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-4-methylthiophen-3-amine hydrochloride

Comprehensive Guide to 2-Chloro-4-methylthiophen-3-amine hydrochloride (CAS No. 848252-38-0): Properties, Applications, and Market Insights

2-Chloro-4-methylthiophen-3-amine hydrochloride (CAS No. 848252-38-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its thiophene backbone and amine hydrochloride functional group, has garnered attention for its unique chemical properties and versatility in synthesis. Researchers and industry professionals frequently search for 2-Chloro-4-methylthiophen-3-amine hydrochloride suppliers, synthesis methods, and applications in drug discovery, making it a relevant topic in modern chemistry.

The molecular structure of 2-Chloro-4-methylthiophen-3-amine hydrochloride includes a chloro substituent at the 2-position and a methyl group at the 4-position of the thiophene ring, which enhances its reactivity in cross-coupling reactions. Its hydrochloride salt form improves solubility, making it suitable for various experimental conditions. Recent trends in AI-driven drug discovery and green chemistry have increased demand for such intermediates, as they are often used in the development of heterocyclic pharmaceuticals and crop protection agents.

One of the most common queries related to this compound is: "What are the uses of 2-Chloro-4-methylthiophen-3-amine hydrochloride?" In pharmaceutical research, it serves as a key intermediate for synthesizing bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Its thiophene core is also valuable in material science, where it contributes to the development of organic semiconductors and conductive polymers.

The synthesis of 2-Chloro-4-methylthiophen-3-amine hydrochloride typically involves multi-step organic reactions, including halogenation, amination, and salt formation. Researchers often optimize these processes to achieve higher yields and purity, addressing another frequent search query: "How to synthesize 2-Chloro-4-methylthiophen-3-amine hydrochloride?" Advances in catalytic methods and flow chemistry have further streamlined its production, aligning with the industry's shift toward sustainable manufacturing.

Market insights reveal growing interest in 2-Chloro-4-methylthiophen-3-amine hydrochloride due to its role in high-value chemical synthesis. Suppliers and distributors emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical GMP standards. Additionally, its stability under controlled conditions makes it a reliable choice for long-term storage, a critical factor for laboratories and industrial users.

Environmental and safety considerations are also prominent in discussions about 2-Chloro-4-methylthiophen-3-amine hydrochloride. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. This aligns with the broader trend of responsible chemical management in research and industry.

In conclusion, 2-Chloro-4-methylthiophen-3-amine hydrochloride (CAS No. 848252-38-0) is a versatile compound with expanding applications in life sciences and advanced materials. Its relevance to drug development, agrochemical innovation, and sustainable chemistry ensures continued interest from researchers and commercial entities alike. For those seeking detailed technical data or custom synthesis options, consulting specialized chemical databases and supplier catalogs is highly recommended.